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Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and
known properties of the Hassium-271 (27tHs) isotope. Hassium, a synthetic transactinide
element with atomic number 108, is of significant interest to the nuclear science community due
to the stability of its heavier isotopes, which lie in the predicted "island of stability." This
document details the experimental protocols for the synthesis of Hassium-271, presents its
decay characteristics in a structured format, and includes visualizations of the experimental
workflow to facilitate a deeper understanding of the complex processes involved in the
discovery and characterization of this superheavy nuclide.

Introduction

Hassium (Hs) is a purely synthetic element, first officially synthesized in 1984 by a German
research team at the Gesellschaft fir Schwerionenforschung (GSI) in Darmstadt.[1] The
iIsotope Hassium-271 is one of the most stable known isotopes of Hassium, exhibiting a
relatively long half-life that allows for more detailed study of its properties. Its location on the
chart of nuclides near predicted regions of enhanced stability makes it a crucial subject for
research aimed at understanding the limits of nuclear existence and the properties of
superheavy elements.
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Discovery and History of Hassium-271

The discovery of Hassium-271 is credited to a team of scientists in 2008 through the irradiation
of a Curium-248 (2*8Cm) target with a beam of Magnesium-26 (2Mg) ions.[2] This "hot fusion”
reaction resulted in the formation of the compound nucleus Hassium-274, which then
evaporated three neutrons (3n channel) to produce Hassium-271.[2][3]

Another successful reaction for the synthesis of Hassium-271 involves the bombardment of a
Californium-249 (24°Cf) target with Neon-22 (22Ne) projectiles.[3]

Quantitative Data

The known nuclear properties of Hassium-271 are summarized in the table below. These
values are compiled from various experimental observations and are crucial for theoretical
modeling and the design of future experiments.

Property Value Unit
Atomic Number (Z2) 108

Mass Number (A) 271

Half-life (t1/2) ~10- 46 seconds
Decay Mode Alpha (o) decay

Alpha Decay Energy (Eq) 9.13, 9.27 MeV
Daughter Isotope Seaborgium-267 (267Sg)

Synthesis Reaction 1 248Cm + 26Mg - 27!Hs + 3n

Synthesis Reaction 2 249Cf + 22Ne — 27'Hs + xn

Experimental Protocols

The synthesis and identification of Hassium-271 require sophisticated experimental setups
capable of handling intense ion beams and detecting single atoms with very short lifetimes. The
following is a generalized description of the experimental methodology employed in the
discovery of superheavy elements like Hassium-271.
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Target Preparation and Irradiation

A thin target of a heavy actinide, such as Curium-248 or Californium-249, is prepared, often by
electrodeposition onto a backing foil. This target is then mounted on a rotating wheel to
withstand the intense heat generated by the high-energy projectile beam. A beam of lighter
ions, for example, Magnesium-26, is accelerated to a specific energy using a linear accelerator
and directed onto the rotating target. The beam energy is carefully selected to optimize the
cross-section for the desired fusion-evaporation reaction.

Separation of Reaction Products

The products of the nuclear reaction, including the desired Hassium-271 nuclei, recoil out of
the target. These recoiling ions are then guided into a gas-filled recoil separator. This device
utilizes magnetic and electric fields to separate the superheavy nuclei from the unreacted
projectile beam and other lighter reaction byproducts based on their differing magnetic
rigidities.

Detection and Identification

The separated Hassium-271 ions are implanted into a position-sensitive silicon detector
located at the focal plane of the separator. The detector records the time and position of the
implantation event. The subsequent alpha decay of the implanted Hassium-271 nucleus is then
detected in the same or adjacent detectors. The energy of the emitted alpha particle and the
time difference between the implantation and the decay event are measured.

The identification of Hassium-271 is confirmed by observing the characteristic alpha decay
energy and correlating it with the decay of its known daughter nuclide, Seaborgium-267, and
subsequent granddaughter nuclides in the decay chain. This "genetic correlation” provides a
definitive signature for the presence of the new isotope.

Visualizations
Experimental Workflow for Hassium-271 Synthesis

The following diagram illustrates the key stages involved in the experimental synthesis and
identification of Hassium-271.
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Caption: Experimental workflow for the synthesis and identification of Hassium-271.

Decay Chain of Hassium-271

This diagram illustrates the alpha decay of Hassium-271 to its daughter and granddaughter
isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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